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Introduction:

GW501516, also known as Cardarine, is a potent and selective agonist of the Peroxisome
Proliferator-Activated Receptor Delta (PPARJ), a ligand-activated transcription factor that plays
a pivotal role in the regulation of metabolic and inflammatory processes.[1][2] Developed
initially for its potential to treat metabolic and cardiovascular diseases, GW501516 has
garnered significant interest within the research community for its ability to modulate lipid
metabolism, enhance endurance, and exert anti-inflammatory effects.[1][2][3] This technical
guide provides an in-depth exploration of the molecular mechanism of action of GW501516 on
PPARJ, supported by quantitative data, detailed experimental protocols, and visual
representations of key signaling pathways and workflows.

Core Mechanism of Action: PPARO Activation and
Coactivator Recruitment

GW501516 functions as a selective agonist for PPARS, exhibiting high affinity and potency.[4]
Upon binding, it induces a conformational change in the PPARJ receptor, leading to the
recruitment of coactivators, most notably the PPARYy coactivator-1a (PGC-1a).[4][5] This
GW501516-PPARdS-coactivator complex then translocates to the nucleus and binds to specific
DNA sequences known as Peroxisome Proliferator Response Elements (PPRES) located in the
promoter regions of target genes.[6] This binding event initiates the transcription of genes
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involved in a multitude of physiological processes, primarily fatty acid metabolism and energy
expenditure.[4][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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